Cas no 1408002-87-8 ((S)-Methyl 3,3-difluorocyclopentanecarboxylate)
(S)-Methyl 3,3-difluorocyclopentanecarboxylate is a chiral fluorinated cyclopentane derivative used as a key intermediate in organic synthesis and pharmaceutical research. The presence of two fluorine atoms at the 3-position enhances its reactivity and stability, making it valuable for constructing complex molecules. The stereocenter at the (S)-configuration allows for enantioselective applications, particularly in the development of bioactive compounds. Its ester functionality provides versatility for further derivatization, including hydrolysis or transesterification. This compound is particularly useful in medicinal chemistry for probing fluorine's effects on drug metabolism and binding affinity. High purity and well-defined stereochemistry ensure reproducibility in synthetic workflows.
1408002-87-8 structure
Product Name:(S)-Methyl 3,3-difluorocyclopentanecarboxylate
CAS No:1408002-87-8
MF:C7H10F2O2
MW:164.149909496307
CID:4594767
PubChem ID:72208030
Update Time:2025-05-28
(S)-Methyl 3,3-difluorocyclopentanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-Methyl 3,3-difluorocyclopentanecarboxylate
- methyl (1S)-3,3-difluorocyclopentane-1-carboxylate
- PB37661
- ADUIVPFOAZXVOE-YFKPBYRVSA-N
- 1408002-87-8
- CS-0057560
- DTXSID701173972
- (S)-methyl3,3-difluorocyclopentanecarboxylate
- SCHEMBL13104069
- Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester, (1S)-
-
- Inchi: 1S/C7H10F2O2/c1-11-6(10)5-2-3-7(8,9)4-5/h5H,2-4H2,1H3/t5-/m0/s1
- InChI Key: ADUIVPFOAZXVOE-YFKPBYRVSA-N
- SMILES: [C@H]1(C(OC)=O)CCC(F)(F)C1
Computed Properties
- Exact Mass: 164.06488588g/mol
- Monoisotopic Mass: 164.06488588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3Ų
(S)-Methyl 3,3-difluorocyclopentanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321154-100mg |
(S)-Methyl 3,3-difluorocyclopentanecarboxylate |
1408002-87-8 | 95% | 100mg |
$910 | 2023-02-02 | |
| Chemenu | CM321154-250mg |
(S)-Methyl 3,3-difluorocyclopentanecarboxylate |
1408002-87-8 | 95% | 250mg |
$1365 | 2023-02-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121245-100.0mg |
methyl (1S)-3,3-difluorocyclopentane-1-carboxylate |
1408002-87-8 | 95% | 100.0mg |
¥2052.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121245-250.0mg |
methyl (1S)-3,3-difluorocyclopentane-1-carboxylate |
1408002-87-8 | 95% | 250.0mg |
¥3279.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121245-500.0mg |
methyl (1S)-3,3-difluorocyclopentane-1-carboxylate |
1408002-87-8 | 95% | 500.0mg |
¥5465.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121245-1.0g |
methyl (1S)-3,3-difluorocyclopentane-1-carboxylate |
1408002-87-8 | 95% | 1.0g |
¥8190.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20121245-5.0g |
methyl (1S)-3,3-difluorocyclopentane-1-carboxylate |
1408002-87-8 | 95% | 5.0g |
¥24572.0000 | 2025-04-12 |
(S)-Methyl 3,3-difluorocyclopentanecarboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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